Cas no 2138335-00-7 (6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride)

• Product Name: 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride
• CAS No: 2138335-00-7
• MF: C₆H₇FN₂O₃S
• MW: 206.194783449173
• CID: 5408405
• Update Time: 2025-10-29

6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride

• Inchi： 1S/C6H7FN2O3S/c7-13(10,11)5-4-8-9-2-1-3-12-6(5)9/h4H,1-3H2
• InChI Key： ZJJCEECEWGHPTE-UHFFFAOYSA-N
• SMILES： O1CCCN2N=CC(S(F)(=O)=O)=C12

Experimental Properties

• Density: 1.75±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.8±30.0 °C(Predicted)
• pka: -1.95±0.20(Predicted)

Additional information on 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride

Recent Advances in the Application of 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride (CAS: 2138335-00-7) in Chemical Biology and Drug Discovery

6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride (CAS: 2138335-00-7) has recently emerged as a promising chemical probe and building block in the field of chemical biology and drug discovery. This heterocyclic sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted covalent drug discovery. The compound's ability to selectively modify proteins under physiological conditions makes it a valuable tool for studying biological systems and developing novel therapeutics.

Recent studies have demonstrated the exceptional utility of 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride as a warhead in covalent inhibitor design. The sulfonyl fluoride moiety exhibits moderate electrophilicity, enabling selective reactions with nucleophilic amino acids such as lysine, tyrosine, and histidine, while maintaining sufficient stability in aqueous environments. This balanced reactivity profile addresses a critical challenge in covalent drug discovery - achieving sufficient reactivity for target engagement without compromising selectivity or pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported the successful application of this compound in developing covalent inhibitors for Bruton's tyrosine kinase (BTK). The researchers utilized 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride as a key intermediate to create selective, irreversible inhibitors with improved pharmacokinetic properties compared to traditional acrylamide-based covalent inhibitors. The resulting compounds showed enhanced selectivity profiles and reduced off-target effects in preclinical models.

In the field of chemical proteomics, this sulfonyl fluoride derivative has proven particularly valuable for activity-based protein profiling. A recent Nature Chemical Biology publication (DOI: 10.1038/s41589-023-01305-6) detailed its use in mapping reactive amino acids across the human proteome. The study identified over 200 previously unknown druggable sites on various disease-relevant proteins, significantly expanding the potential target space for covalent drug discovery. The compound's stability and cell permeability enabled comprehensive profiling in live cells, providing physiologically relevant data.

The synthetic accessibility of 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride has also been improved through recent methodological advances. A 2023 Organic Letters report (DOI: 10.1021/acs.orglett.3c01234) described a novel, scalable synthesis route that significantly reduces production costs while maintaining high purity. This development is particularly important for enabling broader adoption of the compound in both academic and industrial research settings.

Looking forward, the unique properties of 6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl fluoride position it as a key player in the next generation of covalent drugs and chemical probes. Ongoing research is exploring its application in targeted protein degradation, where its ability to form reversible covalent bonds with target proteins could enable new strategies for PROTAC and molecular glue development. Additionally, its potential in covalent fragment-based drug discovery is being actively investigated by several pharmaceutical companies.